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Compound of Interest

Compound Name: TFA-Gly-OH

Cat. No.: B554644

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(Trifluoroacetyl)glycine, a glycine
derivative of significant interest in organic synthesis and drug discovery. The inclusion of a
trifluoroacetyl group offers unique properties that are increasingly leveraged in medicinal
chemistry to enhance metabolic stability and bioavailability.

Nomenclature

e |[UPAC Name: 2-[(2,2,2-trifluoroacetyl)amino]acetic acid[1][2]

o Synonyms: TFA-Gly-OH, N-(Trifluoroacetyl)glycine, (2,2,2-trifluoroacetyl)glycine, TFA-
Glycine, N-alpha-Trifluoroacetyl-glycine[1][3][4]

Physicochemical Properties

The following table summarizes the key quantitative data for N-(Trifluoroacetyl)glycine.
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Property Value Source
CAS Number 383-70-0 [11[2][3][41[5]
Molecular Formula C4H4F3NO3 [11[31[41[5]
Molecular Weight 171.07 g/mol [1112][31[41[5]
Appearance White Solid / Powder [2][3][4]
Melting Point 120-121 °C [4]

Boiling Point 291.6°C [3][4]
Density 1.534 g/cm3 [3114]

Flash Point 130°C [31[4]
Solubility Chloroform, DMSO [3][4]

pKa 2.99 + 0.10 (Predicted) [4]

Experimental Protocols

Synthesis of N-(Trifluoroacetyl)glycine

This protocol describes the synthesis of N-(Trifluoroacetyl)glycine from glycine and ethyl

trifluoroacetate.[4]

Materials:

e Glycine

e Methanol

o Triethylamine (TEA)

o Ethyl trifluoroacetate

« Rotary evaporator

Procedure:
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» To a solution of glycine (22 mmol) in methanol (22 mL), add triethylamine (33 mmol, 1.5 eq.).
e Stir the mixture for 5 minutes.

o Add ethyl trifluoroacetate (29 mmol, 1.3 eq.) to the reaction mixture.

o Continue stirring the reaction mixture for 24 hours at room temperature.

e Upon completion of the reaction, remove the solvent by rotary evaporation to yield the crude
product.

 Further purification can be performed as needed.

Applications in Research and Development

N-(Trifluoroacetyl)glycine is a valuable building block in organic synthesis. The trifluoroacetyl
group can serve as a protecting group for the amine functionality of glycine.[6] Its unique
electronic properties also make it a useful moiety for introducing the trifluoromethyl group into
larger molecules, a strategy often employed in drug design to improve pharmacokinetic
properties.[2] It is utilized in the synthesis of various compounds, including pharmaceuticals
and agrochemicals.[2]

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of N-(Trifluoroacetyl)glycine.
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Caption: Workflow for the synthesis of N-(Trifluoroacetyl)glycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Synthesis of Trifluoroacetamidoketones by Acylation of Ferrocene with In Situ Protected
Amino Acids - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Technical Guide to N-(Trifluoroacetyl)glycine (TFA-
Gly-OH)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554644+#tfa-gly-oh-iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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